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Compound of Interest

Compound Name: Tyr-His

Cat. No.: B1337369

Introduction

The dipeptide Tyr-His (Tyrosine-Histidine) is a subject of increasing interest in biochemical and
pharmaceutical research, notably for its role in studying peptide-protein interactions, metal ion
chelation, and its potential as a building block in novel therapeutic agents.[1] The reliability and
reproducibility of experiments involving Tyr-His are critically dependent on the proper
preparation of its solutions. Improper dissolution can lead to inaccurate concentration
determination, aggregation, and reduced biological activity, ultimately compromising
experimental outcomes.

This comprehensive guide provides a detailed protocol for the dissolution of Tyr-His. It is
designed for researchers, scientists, and drug development professionals, offering a deep dive
into the physicochemical principles governing its solubility and providing step-by-step
instructions to ensure the preparation of stable, homogenous solutions for a variety of
downstream applications.

Physicochemical Profile of Tyr-His

Understanding the fundamental properties of Tyr-His is essential for developing an effective
dissolution strategy. The dipeptide's structure, incorporating the phenolic side chain of Tyrosine
and the imidazole side chain of Histidine, dictates its solubility characteristics.
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Property Value Source
Molecular Formula C15H18N404 PubChem[2][3]
Molecular Weight 318.33 g/mol PubChem[2][3]
] ] N 1x Tyrosine (Tyr, Y), 1x
Amino Acid Composition o ) N/A
Histidine (His, H)
Theoretical Isoelectric Point ] )
~6.79 (Calculated) University of Calgary

(Gl

Key pKa Values (approximate)

a-COOH: ~2.2, His side-chain:
~6.0, 0-NH3+: ~9.1

University of Calgary

Appearance

White to off-white lyophilized

powder

N/A

Solubility Profile

Moderately soluble in water;
solubility is highly pH-
dependent.[4][5]

Creative Peptides, Chemistry

Stack Exchange

Stability Concerns

Tyrosine residue is susceptible
to oxidation.[6] Solutions are
less stable than lyophilized

powder.[7]

PubMed Central, Sigma-
Aldrich

Note on pl Calculation: The theoretical isoelectric point (pl) is the pH at which the net charge of

the peptide is zero. For Tyr-His, the relevant pKa values for the zwitterionic state are the

Histidine side chain (~6.0) and the N-terminal a-amino group (~9.1). The average of these two

values, (6.0 + 9.17) / 2 = 7.59, is the pl of Histidine. However, the peptide's pl will be an

average of the pKas that bracket the neutral species.[8][9] Given the pKa of the His side chain

(6.0) and the alpha-amino group (9.17), the pl is estimated to be around 7.59. Solubility is

lowest at the pl and increases as the pH is moved away from this point.[10]

Core Principles for Dissolving Tyr-His

The solubility of any peptide is governed by its amino acid composition and sequence.[11] Tyr-

His is a relatively short peptide, which generally favors water solubility.[12] However, the

specific properties of its constituent amino acids require careful consideration.
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The Critical Role of pH

The net charge of Tyr-His is highly dependent on the pH of the solvent.

e Below pH ~6.0: The Histidine side chain and the N-terminal amino group are protonated
(positively charged), while the C-terminal carboxyl group is deprotonated (negatively
charged). The net charge is positive.

e Between pH ~6.0 and ~9.1: The Histidine side chain is neutral, the N-terminus is positive,
and the C-terminus is negative, resulting in a zwitterionic state with a net charge near zero
(the pl range). In this range, solubility is at its minimum.

e Above pH ~9.1: The N-terminal amino group becomes deprotonated (neutral), resulting in a
net negative charge.

Therefore, to maximize solubility, the peptide should be dissolved in a solution with a pH that is
at least 1-2 units away from its isoelectric point. For Tyr-His, this means using either a slightly
acidic buffer (e.g., pH 4.5-5.5) or a slightly basic buffer (e.g., pH 8.5-9.5).

Solvent Selection

For most biological applications, an aqueous buffer is the preferred solvent.

o Sterile Water: While a good starting point for many short peptides, the resulting pH may be
close to the pl of Tyr-His, potentially limiting solubility.[12] It is often better to use water
acidified or basified as described in the protocols.

» Buffers (e.g., PBS, Tris, Acetate): Buffered solutions are ideal as they resist pH changes
upon the addition of the peptide. The choice of buffer must be compatible with the intended
downstream experiment.

o Organic Co-solvents: For highly hydrophobic peptides, small amounts of organic solvents
like DMSO or DMF can be used to aid initial dissolution before dilution with an aqueous
buffer.[13][14] However, for a dipeptide like Tyr-His, this is typically unnecessary and should
be avoided for cell-based assays where solvents can be toxic.

Stability and Storage Considerations
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» Oxidation: The Tyrosine residue in Tyr-His is susceptible to oxidation, which can be
accelerated by exposure to air, light, and certain metal ions.[6] Using degassed buffers and
storing solutions protected from light can mitigate this.

o Freeze-Thaw Cycles: Peptides in solution are less stable than in their lyophilized form.[7]
Repeated freeze-thaw cycles can lead to degradation and aggregation. It is highly
recommended to prepare aliquots of the stock solution to avoid this.

o Storage Temperature: Lyophilized Tyr-His should be stored at -20°C or -80°C for long-term
stability.[7] Once in solution, stock solutions should be stored at -20°C for short-term (weeks
to months) or -80°C for long-term (months to a year) storage.[7]

Step-by-Step Dissolution Protocols

Safety First: When handling lyophilized peptides, which can be volatile, always wear
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.[7]

Protocol 1: Preparation of a Basic Aqueous Stock
Solution (e.g., 10 mM)

This protocol is suitable for general applications where a simple aqueous solution is required
and the final experimental buffer will control the pH.

Materials:

Lyophilized Tyr-His dipeptide

Sterile, distilled, or deionized water (e.g., WFI or Milli-Q)

Calibrated pH meter

Sterile microcentrifuge tubes and pipette tips

Vortex mixer

Optional: Bath sonicator
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Procedure:

» Equilibrate: Before opening, allow the vial of lyophilized Tyr-His to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,
which can affect peptide stability.

o Calculate Required Mass: Determine the mass of Tyr-His needed for your desired stock
concentration and volume.

o Example for 1 mL of a 10 mM stock solution:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 318.33 g/mol = 3.18 mg

e Initial Dissolution: Add the calculated amount of sterile water to the vial containing the
peptide. It is generally recommended to add the solvent to the peptide, not the other way
around.[13]

e Mixing: Gently vortex the solution. If the peptide does not fully dissolve and the solution
appears cloudy, it is likely that the pH is near the isoelectric point.

» Troubleshooting Insolubility: If the peptide remains insoluble, proceed to Protocol 2. Gentle
warming (up to 40°C) or brief sonication can also be attempted, but pH adjustment is the
most reliable method.[12]

Protocol 2: Preparation of a pH-Adjusted Stock Solution
for Biological Applications

This is the recommended protocol for ensuring complete dissolution and is critical for preparing
solutions intended for cell culture or other pH-sensitive assays.

Materials:
¢ All materials from Protocol 1

e Dilute acid (e.g., 10-30% acetic acid or 0.1 M HCI)[10][14]
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» Sterile 0.22 pm syringe filter
Procedure:
o Follow Steps 1-4 from Protocol 1.

» pH Adjustment for Solubilization: Since Tyr-His has a basic Histidine residue, it will be
positively charged and more soluble in a slightly acidic environment.[10][11]

o Add a small volume (e.g., 1-5 pL) of 10% acetic acid to the peptide suspension.
o Vortex briefly after each addition.

o Continue adding acid dropwise until the peptide is fully dissolved and the solution is clear.
The target should be a pH of ~5.5 or lower.

» Final Volume Adjustment: Once the peptide is dissolved, add sterile water or your desired
sterile buffer (e.g., PBS) to reach the final target volume.

 Sterile Filtration: For biological applications, it is crucial to sterilize the final solution. Draw the
solution into a sterile syringe and pass it through a 0.22 um syringe filter into a new sterile
tube. This removes any potential microbial contaminants and undissolved particulates.

» Aliquoting and Storage: Dispense the stock solution into single-use, sterile aliquots. Store
immediately at -20°C or -80°C, protected from light.

Decision-Making Workflow

The following diagram outlines the logical steps for selecting the appropriate dissolution

method.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1337369?utm_src=pdf-body
https://www.creative-peptides.com/resources/guidelines-for-peptide-dissolving.html
https://www.jpt.com/support-contact/resources/dissolving-peptides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Start: Have Lyophilized Tyr-His

unilibrate Vial to Room Tema

Calculate Mass for Target
Concentration & Volume

Add Sterile Water

Vortex Gently

Is Solution Clear?

Yes

Water or Buffer Dropwise Until Dissolved

;

Sterile Filter (0.22 pm) for
Biological Applications

4
o
' >

Gdjust to Final Volume witf) Add Dilute Acetic Acid

Gliquot into Single-Use Tubes)

Store at -20°C or -80°C,
Protected from Light

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1337369?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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